Cas no 1330277-26-3 (2-Methyl Methcathinone-d3 Hydrochloride)

• Product name: 2-Methyl Methcathinone-d3 Hydrochloride
• CAS No: 1330277-26-3
• MF: C₁₁H₁₆ClNO
• MW: 216.722327232361
• CID: 4456763
• PubChem ID: 71750434

2-Methyl Methcathinone-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl Methcathinone-d3 Hydrochloride
• 1-(2-methylphenyl)-2-(trideuteriomethylamino)propan-1-one,hydrochloride
• DTXSID20858065
• 2-Methyl Ephedrone-d3 Hydrochloride;
• 2-[(~2~H_3_)Methylamino]-1-(2-methylphenyl)propan-1-one--hydrogen chloride (1/1)
• 1330277-26-3

• Inchi： InChI=1S/C11H15NO.ClH/c1-8-6-4-5-7-10(8)11(13)9(2)12-3;/h4-7,9,12H,1-3H3;1H/i3D3;
• InChI Key： BNZJHCPXDZXUMH-FJCVKDQNSA-N

Computed Properties

• Exact Mass: 216.11100
• Monoisotopic Mass: 216.1108721Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 165-168°C
• PSA: 29.10000
• LogP: 2.97850

Additional information on 2-Methyl Methcathinone-d3 Hydrochloride

2-Methyl Methcathinone-d3 Hydrochloride: A Comprehensive Overview

The compound with CAS No 1330277-26-3, known as 2-Methyl Methcathinone-d3 Hydrochloride, is a synthetic chemical entity that has garnered significant attention in the scientific community. This compound is a derivative of methcathinone, a class of compounds that have been extensively studied for their pharmacological properties. The d3 designation indicates the presence of three deuterium atoms, which are often incorporated into molecules for various applications, including metabolic studies and as internal standards in analytical chemistry.

Methcathinone itself is a stimulant drug that has been associated with recreational use and abuse. However, the d3 variant of 2-Methyl Methcathinone Hydrochloride is primarily utilized in research settings due to its unique isotopic composition. Recent studies have highlighted the importance of deuterated compounds in understanding the pharmacokinetics and metabolism of drugs. By replacing hydrogen atoms with deuterium, researchers can track the fate of molecules within biological systems more effectively, providing valuable insights into drug behavior.

The synthesis of 2-Methyl Methcathinone-d3 Hydrochloride involves advanced chemical techniques, including deuterium labeling. This process ensures that the compound retains its structural integrity while incorporating the isotopic markers necessary for research purposes. The hydrochloride salt form is particularly advantageous as it enhances solubility, making it more amenable to experimental workflows.

Recent advancements in mass spectrometry have further underscored the utility of deuterated compounds like 2-Methyl Methcathinone-d3 Hydrochloride. Mass spectrometry-based metabolomics relies heavily on accurate mass measurements and isotopic patterns to identify and quantify compounds. The presence of deuterium in this molecule allows for precise detection and quantification, even in complex biological matrices.

In terms of applications, 2-Methyl Methcathinone-d3 Hydrochloride has been employed in preclinical studies to investigate the pharmacokinetics and pharmacodynamics of methcathinone analogs. These studies are crucial for understanding how such compounds interact with biological systems, paving the way for potential therapeutic applications or interventions.

Moreover, the use of deuterated compounds in toxicology research has become increasingly prevalent. By utilizing 2-Methyl Methcathinone-d3 Hydrochloride, researchers can assess the toxicological profile of methcathinone derivatives with greater precision. This is particularly important given the potential risks associated with methcathinone analogs and their metabolites.

Looking ahead, the continued development and application of deuterated compounds like 2-Methyl Methcathinone-d3 Hydrochloride are expected to play a pivotal role in advancing our understanding of drug metabolism and disposition. As analytical techniques continue to evolve, so too will the capabilities of researchers to harness these tools for groundbreaking discoveries.